Cas no 725213-67-2 (9-Phenyl-10-phenylethynylphenanthrene)

9-Phenyl-10-phenylethynylphenanthrene structure
725213-67-2 structure
Product name:9-Phenyl-10-phenylethynylphenanthrene
CAS No:725213-67-2
MF:C28H18
MW:354.44252
CID:68698
PubChem ID:12148099

9-Phenyl-10-phenylethynylphenanthrene Chemical and Physical Properties

Names and Identifiers

    • 9-Phenyl-10-phenylethynylphenanthrene
    • 9-phenyl-10-(2-phenylethynyl)phenanthrene
    • Phenanthrene,9-phenyl-10-(2-phenylethynyl)
    • Phenanthrene,9-phenyl-10-(phenylethynyl)-(9CI)
    • 725213-67-2
    • DTXSID70478570
    • 9-Phenyl-10-(phenylethynyl)phenanthrene
    • Inchi: InChI=1S/C28H18/c1-3-11-21(12-4-1)19-20-27-25-17-8-7-15-23(25)24-16-9-10-18-26(24)28(27)22-13-5-2-6-14-22/h1-18H
    • InChI Key: IVHHXNWKZTVOLG-UHFFFAOYSA-N
    • SMILES: C1(C2=C(C#CC3C=CC=CC=3)C3=C(C=CC=C3)C3C2=CC=CC=3)C=CC=CC=1

Computed Properties

  • Exact Mass: 354.14100
  • Monoisotopic Mass: 354.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 7.05980

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